8-Benzyl-2-oxo-8-azabicyclo[3.2.1]oct-3-ene-6-carbonitrile

• IUPAC Name: 8-benzyl-2-oxo-8-azabicyclo[3.2.1]oct-3-ene-6-carbonitrile
• InChI: InChI=1S/C15H14N2O/c16-9-12-8-14-15(18)7-6-13(12)17(14)10-11-4-2-1-3-5-11/h1-7,12-14H,8,10H2
• InChI Key: GAVDNAIQJKWSSI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2C=CC(=O)C1N2CC3=CC=CC=C3)C#N
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol

Description

“8-Benzyl-2-oxo-8-azabicyclo[3.2.1]oct-3-ene-6-carbonitrile” is a chemical compound that is part of the family of tropane alkaloids. Tropane alkaloids are known for their wide array of interesting biological activities.

Synthesis Analysis

The synthesis of this compound involves the enantioselective construction of an 8-azabicyclo[3.2.1]octane scaffold. This process has attracted attention from many research groups worldwide due to its potential applications in the synthesis of tropane alkaloids. The synthesis typically relies on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of “8-Benzyl-2-oxo-8-azabicyclo[3.2.1]oct-3-ene-6-carbonitrile” is characterized by an 8-azabicyclo[3.2.1]octane scaffold. This scaffold is the central core of the family of tropane alkaloids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the enantioselective construction of an acyclic starting material and the stereocontrolled formation of the bicyclic scaffold. These reactions are achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture.

Scientific Research Applications

Tropane Alkaloid Synthesis

• . Researchers have focused on stereoselective methods to prepare this structure. Notably, some approaches directly construct the bicyclic scaffold, bypassing the need for an acyclic precursor with pre-existing stereochemistry.

JAK2 Kinase Inhibition

• A derivative, 8-Benzyl-4-oxo-8-azabicyclo[3.2.1]oct-2-ene-6,7-dicarboxylic Acid (SD-1008) , has been studied for its inhibitory effects on JAK2 kinase autophosphorylation. .

Nematicidal Activity

• Novel compounds derived from 8-azabicyclo[3.2.1]octane were synthesized and evaluated for nematicidal activity. .

Mechanism of Action

Target of Action

The primary target of 8-Benzyl-2-oxo-8-azabicyclo[32The compound’s structure is similar to the family oftropane alkaloids , which are known to interact with various biological targets .

Mode of Action

Tropane alkaloids are known to bind to and modulate the activity of various receptors and enzymes, leading to changes in cellular function .

Biochemical Pathways

The specific biochemical pathways affected by 8-Benzyl-2-oxo-8-azabicyclo[32Tropane alkaloids, which share a similar structure, are known to affect a wide array of biochemical pathways, including neurotransmitter synthesis and signaling .

Result of Action

The molecular and cellular effects of 8-Benzyl-2-oxo-8-azabicyclo[32Based on its structural similarity to tropane alkaloids, it may have a wide array of biological activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound’s stability may be affected by storage conditions